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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup and protocols

for the synthesis of the superheavy element Oganesson, specifically the isotope Oganesson-

294. The synthesis of this element represents a landmark achievement in nuclear physics and

was the culmination of a collaborative effort between the Joint Institute for Nuclear Research

(JINR) in Dubna, Russia, and the Lawrence Livermore National Laboratory (LLNL) in California,

USA.[1][2] The first successful synthesis was reported in 2002, with further confirmation in

2005.[2]

I. Quantitative Data Summary
The synthesis of Oganesson-294 is characterized by extremely low production rates and short

half-lives, necessitating highly sensitive and efficient experimental techniques. The following

table summarizes the key quantitative data from the synthesis experiments.
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Parameter Value(s) Reference(s)

Nuclear Reaction 249Cf(48Ca, 3n)294Og [3]

Projectile Ion 48Ca [3]

Target Isotope 249Cf [3]

Compound Nucleus 297Og* [4]

Beam Energy 251 MeV (2005 experiment)

Target Thickness
0.34 mg/cm2 (2005

experiment)

Fusion Cross-Section ~0.3–0.6 pb [4]

Beam Dose 2.5 x 101948Ca ions [5]

Irradiation Duration ~4 months (initial discovery) [2]

Number of Atoms Detected 1-2 (2002), 2 (2005) [2]

Half-life of 294Og ~0.7 ms [4]

294Og Decay Mode Alpha Decay

294Og Alpha Decay Energy Not explicitly found

Decay Product 290Lv

II. Experimental Protocols
The synthesis of Oganesson-294 was achieved through a "hot fusion" reaction, where a heavy

target nucleus is bombarded with a lighter, energetic projectile ion.

A. Ion Beam Production and Acceleration
Ion Source and Projectile: An isotopically enriched source of 48Ca was used to produce the

projectile ions.

Accelerator: The 48Ca ions were accelerated to the required energy using the U400 heavy-

ion cyclotron at the Flerov Laboratory of Nuclear Reactions (FLNR) at JINR.[5]
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Beam Energy: For the successful synthesis of 294Og in the 2005 experiment, the 48Ca

beam was accelerated to an energy of 251 MeV.

B. Target Preparation
Target Material: A target of Californium-249 (249Cf) was utilized. This actinide target material

is highly radioactive and available in very limited quantities.

Target Fabrication: The 249Cf was typically in the form of californium oxide (CfO2) and was

deposited onto a thin, durable backing foil, such as titanium.[5]

Target Thickness: The thickness of the 249Cf layer in the 2005 experiment was

approximately 0.34 mg/cm2. The target was mounted on a rotating wheel to withstand the

intense ion beam.

C. Irradiation and Nuclear Reaction
Irradiation: The 249Cf target was irradiated with the high-intensity 48Ca beam.

Nuclear Fusion: The collision of a 48Ca projectile with a 249Cf target nucleus resulted in the

formation of an excited compound nucleus of Oganesson-297 (297Og*).

Evaporation: This highly unstable compound nucleus promptly evaporated three neutrons

(3n) to de-excite, forming the isotope Oganesson-294 (294Og).

D. Separation and Transport of Synthesized Atoms
Recoil Separation: The newly synthesized 294Og atoms, recoiling from the target, were

separated from the intense primary 48Ca beam and other unwanted reaction products using

the Dubna Gas-Filled Recoil Separator (DGFRS).

Gas-Filled Separator Principle: The DGFRS is filled with a low-pressure gas (e.g., hydrogen

or helium). The recoiling heavy ions and the lighter beam particles have different charge-to-

mass ratios and interact differently with the gas, allowing for their separation in a magnetic

field.

Transport Efficiency: The DGFRS efficiently transported the Oganesson atoms to the

detector system at its focal plane.
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E. Detection and Identification
Implantation: The separated 294Og atoms were implanted into a position-sensitive detector

array.

Detector System: The detector system consisted of double-sided silicon strip detectors

(DSSSDs). These detectors can precisely measure the position and energy of the implanted

nucleus and its subsequent decay products.

Decay Chain Identification: The identification of 294Og was achieved by observing its

characteristic decay chain. 294Og undergoes alpha decay with a very short half-life.

294Og → 290Lv + α

Correlation Analysis: The detection of a recoiling atom followed by a sequence of alpha

decays at the same position in the detector within a specific time window provided the

signature for the synthesis of a new element. The decay properties of the daughter nucleus,

Livermorium-290 (290Lv), were crucial for confirming the identity of the parent 294Og

nucleus.

III. Experimental Workflow and Logic Diagrams
The following diagrams illustrate the key processes in the synthesis and identification of

Oganesson-294.
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Caption: Experimental workflow for the synthesis of Oganesson-294.
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Caption: Nuclear reaction and decay pathway for Oganesson-294.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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